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Compound of Interest

Compound Name: [benzoyl(ethoxy)amino] acetate

Cat. No.: B055209

Disclaimer: Spectroscopic data for the specific compound [benzoyl(ethoxy)amino] acetate is
not readily available in public scientific databases. This guide presents data for a close
structural analogue, N-Benzoylglycine ethyl ester, to provide representative spectroscopic
information. The experimental protocols described are generalized for N-benzoyl amino acid
esters.

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for N-Benzoylglycine ethyl ester. It includes
detailed experimental protocols and visual diagrams to aid researchers, scientists, and
professionals in drug development in understanding the spectroscopic characterization of this
class of compounds.

Spectroscopic Data

The following tables summarize the key spectroscopic data for N-Benzoylglycine ethyl ester.

Table 1: *H NMR Spectroscopic Data for N-Benzoylglycine ethyl ester
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment

1.29 t 7.1 -CHs (ethyl ester)

4.23 q 7.1 -CH2- (ethyl ester)

4.26 d 5.0 -CH:- (glycine moiety)

6.80 (broad s) S -NH- (amide)

743 -7.55 m Aromatic H (meta,
para)

7.82-7.86 m Aromatic H (ortho)

Table 2: 13C NMR Spectroscopic Data for N-Benzoylglycine ethyl ester

Chemical Shift (6) ppm

Assignment

14.2 -CHs (ethyl ester)
41.8 -CH:- (glycine moiety)
61.6 -O-CHz3- (ethyl ester)
127.2 Aromatic CH (ortho)
128.6 Aromatic CH (meta)
131.8 Aromatic CH (para)
133.8 Aromatic C (ipso)
167.4 C=0 (amide)

170.0 C=0 (ester)

Table 3: IR Spectroscopic Data for N-Benzoylglycine ethyl ester
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Wavenumber (cm~?) Assignment

3300 - 3400 N-H stretch (amide)
3060 Aromatic C-H stretch
2980 Aliphatic C-H stretch
1740 C=0 stretch (ester)
1640 C=0 stretch (amide 1)
1540 N-H bend (amide II)
1210 C-O stretch (ester)

Table 4: Mass Spectrometry Data for N-Benzoylglycine ethyl ester

m/z Relative Intensity (%) Assignment

207 5 [M]*

105 100 [CeHsCO]* (Benzoyl cation)
77 30 [CeHs]* (Phenyl cation)

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of N-
benzoyl amino acid esters.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically recorded on a 300 MHz or 400 MHz spectrometer.[1] The sample (5-
10 mg) is dissolved in an appropriate deuterated solvent, such as chloroform-d (CDCIs) or
dimethyl sulfoxide-de (DMSO-de), containing tetramethylsilane (TMS) as an internal standard.
[1] *H and 13C NMR spectra are acquired at room temperature.[1]

2.2 Infrared (IR) Spectroscopy
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IR spectra are often recorded on a Fourier Transform Infrared (FTIR) spectrometer.[1] The
sample can be prepared as a KBr pellet or analyzed as a thin film on a salt plate (e.g., NaCl or
KBr). The spectrum is typically recorded over a range of 4000-400 cm~1.[1]

2.3 Mass Spectrometry (MS)

Mass spectra can be obtained using various ionization techniques, such as electron ionization
(EI) or electrospray ionization (ESI). For EI-MS, the sample is introduced into the ion source,
where it is bombarded with electrons (typically at 70 eV).[1] For ESI-MS, the sample is
dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused into the mass
spectrometer. High-resolution mass spectrometry (HRMS) can be used to determine the exact
mass and elemental composition of the molecule and its fragments.[1]

Visualizations

Diagram 1: General Workflow for Spectroscopic Analysis
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Caption: General workflow for spectroscopic analysis.

Diagram 2: Plausible Mass Spectrometry Fragmentation of N-Benzoylglycine ethyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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